(S)-Ibrutinib
(S)-Ibrutinib
(S)-Ibrutinib is a highly selective Bruton’s tyrosine kinase (Btk) irreversible inhibitor.
Brand Name:
Vulcanchem
CAS No.:
936563-97-2
VCID:
VC0193462
InChI:
InChI=1S/C25H24N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)/t18-/m0/s1
SMILES:
C=CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
Molecular Formula:
C25H24N6O2
Molecular Weight:
440.51
(S)-Ibrutinib
CAS No.: 936563-97-2
Impurities
VCID: VC0193462
Molecular Formula: C25H24N6O2
Molecular Weight: 440.51
Purity: > 95%
| CAS No. | 936563-97-2 |
|---|---|
| Product Name | (S)-Ibrutinib |
| Molecular Formula | C25H24N6O2 |
| Molecular Weight | 440.51 |
| IUPAC Name | 1-[(3S)-3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C25H24N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)/t18-/m0/s1 |
| SMILES | C=CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N |
| Appearance | Solid |
| Description | (S)-Ibrutinib is a highly selective Bruton’s tyrosine kinase (Btk) irreversible inhibitor. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-[(3S)-3-[4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinyl]-2-propen-1-one; (S)-1-(3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one |
| PubChem Compound | 24821023 |
| Last Modified | Dec 05 2021 |
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